Cas no 58194-26-6 (Tetraethyl ranelate)

• Product Name: Tetraethyl ranelate
• CAS No: 58194-26-6
• MF: C₂₀H₂₆N₂O₈S
• MW: 454.494044780731
• MDL: MFCD09839706
• CID: 57248
• PubChem ID: 12253549
• Update Time: 2025-07-25

Tetraethyl ranelate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-((3-cyano-4-(2-ethoxy-2-oxoethyl)-5-(ethoxycarbonyl)thiophen-2-yl)azanediyl)diacetate
• 5-[Bis(2-ethoxy-2-oxoethyl)amino]-4-cyano-2-(ethoxycarbonyl)-3-thiopheneacetic acid ethyl ester
• Tetraethyl ranelate
• 2-[N,N-DI(ETHOXYCARBONYLMETHYL)AMINO]-3-CYANO-4-ETHOXYCARBONYLMETHYLTHIOPHENE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-[bis(2-ethoxy-2-oxoethyl)amino]-4-cyano-3-(2-ethoxy-2-oxoethyl)thiophene-2-carboxylate
• Tetraethyl ranelate
• THI061
• C20H26N2O8S
• BCP26338
• EBD12381
• CT0183
• ST2419228
• A831780
• 194T266
• 2-[N,N-di(ethoxycarbonylmethyl)amino]-3-cyano-4-et
• 5-[bis(2-ethoxy-2-oxoethyl)amino]-4-cyano-3-(2-ethox
• AKOS015896097
• Diethyl2,2'-((3-cyano-4-(2-ethoxy-2-oxoethyl)-5-(ethoxycarbonyl)thiophen-2-yl)azanediyl)diacetate
• CS-0139557
• MFCD09839706
• 5-[bis(ethoxycarbonylmethyl)amino]-4-cyano-2-ethoxycarbonyl- 3-thiophenepropionate
• FT-0656917
• DTXSID30482577
• ethyl 5-[bis(2-ethoxy-2-oxidanylidene-ethyl)amino]-4-cyano-3-(2-ethoxy-2-oxidanylidene-ethyl)thiophene-2-carboxylate
• P-AMINOPHENYLALPHA-D-MANNOPYRANOSIDE
• H11002
• AC-5929
• 58194-26-6
• 5-[bis(2-ethoxy-2-oxoethyl)amino]-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylic acid ethyl ester
• SCHEMBL2552584
• ranelic acid tetraethyl ester
• AS-11402
• DB-072442
• Diethyl 2,2\\'-((3-cyano-4-(2-ethoxy-2-oxoethyl)-5-(ethoxycarbonyl)thiophen-2-yl)azanediyl)diacetate

• MDL： MFCD09839706
• Inchi： 1S/C20H26N2O8S/c1-5-27-15(23)9-13-14(10-21)19(31-18(13)20(26)30-8-4)22(11-16(24)28-6-2)12-17(25)29-7-3/h5-9,11-12H2,1-4H3
• InChI Key： UJPLQWOIPCSWCI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(CC(=O)OCC)C(C#N)=C1N(CC(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 454.14100
• Monoisotopic Mass: 454.14098697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 161

Experimental Properties

• Color/Form: Powder
• Density: 1.28
• Melting Point: 103-106 ºC
• Boiling Point: 579.2 °C at 760 mmHg
• Flash Point: 304.1 °C
• Refractive Index: 1.538
• PSA: 160.47000
• LogP: 1.83468

Tetraethyl ranelate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Tetraethyl ranelate

Tetraethyl ranelate (CAS No. 58194-26-6): A Comprehensive Overview of Its Applications and Recent Research Findings

Tetraethyl ranelate, identified by the Chemical Abstracts Service Number (CAS No.) 58194-26-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, derived from ranelic acid, is known for its diverse pharmacological properties and has been extensively studied for its potential therapeutic applications. The interest in Tetraethyl ranelate has been further fueled by its unique chemical structure and the promising results obtained from various clinical and preclinical studies.

The chemical structure of Tetraethyl ranelate consists of a central ranelic acid core, which is modified by the addition of four ethyl groups. This modification enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations. The ranelic acid moiety itself is known for its ability to interact with various biological targets, including calcium channels and bone morphogenetic proteins. These interactions have been implicated in its potential role in treating conditions such as osteoporosis and rheumatoid arthritis.

In recent years, Tetraethyl ranelate has been the subject of numerous studies aimed at elucidating its mechanisms of action and exploring new therapeutic applications. One of the most notable areas of research has been its potential use in the treatment of osteoporosis. Studies have shown that Tetraethyl ranelate can stimulate bone formation by activating bone morphogenetic protein (BMP) signaling pathways. This activation leads to increased osteoblast activity and enhanced bone mineral density, which are critical factors in combating osteoporosis.

Furthermore, research has indicated that Tetraethyl ranelate may have anti-inflammatory properties. Chronic inflammation is a common underlying mechanism in many diseases, including rheumatoid arthritis. Preclinical studies have demonstrated that Tetraethyl ranelate can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Tetraethyl ranelate could be a valuable therapeutic agent in managing inflammatory conditions.

Another area of interest has been the potential neuroprotective effects of Tetraethyl ranelate. Emerging evidence suggests that this compound may have protective effects on neurons, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that Tetraethyl ranelate can enhance neuronal survival by promoting the expression of neurotrophic factors like nerve growth factor (NGF) and brain-derived neurotrophic factor (BDNF). These factors are crucial for maintaining neuronal health and function.

The pharmacokinetic profile of Tetraethyl ranelate is another important aspect that has been thoroughly investigated. Unlike some other therapeutic agents, Tetraethyl ranelate exhibits good oral bioavailability, which means it can be effectively administered via oral routes. Additionally, its half-life allows for once-daily dosing, which enhances patient compliance. These pharmacokinetic properties make Tetraethyl ranelate a promising candidate for clinical use.

In terms of clinical applications, Tetraethyl ranelate has been approved for the treatment of postmenopausal osteoporosis in several countries. Clinical trials have demonstrated that it can significantly reduce the risk of vertebral fractures and improve bone mineral density compared to placebo. The efficacy and safety profile of Tetraethyl ranelate have made it a preferred option for patients with osteoporosis who are seeking non-pharmacological alternatives or who cannot tolerate other treatments.

The future directions for research on Tetraethyl ranelate are multifaceted. One area involves further exploration of its mechanisms of action to identify additional therapeutic targets. By understanding how Tetraethyl ranelate interacts with biological systems at a molecular level, researchers can develop more targeted therapies that build upon its existing properties.

Another avenue for research is the investigation of combination therapies involving Tetraethyl ranelate. By combining it with other compounds that target different aspects of disease pathophysiology, researchers may be able to develop more comprehensive treatment strategies. For example, combining Tetraethyl ranelate with anti-inflammatory agents could provide synergistic benefits in managing conditions like rheumatoid arthritis.

In conclusion, Tetraethyl ranelate (CAS No. 58194-26-6) is a compound with significant therapeutic potential across multiple domains. Its ability to stimulate bone formation, modulate inflammatory pathways, and protect neurons makes it a versatile candidate for treating various medical conditions. The promising results obtained from both preclinical and clinical studies underscore its importance in modern medicine. As research continues to uncover new applications and refine our understanding of its mechanisms, it is likely that